Cas no 188395-61-1 (methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate)

• Product Name: methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate
• CAS No: 188395-61-1
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• MDL: MFCD11986663
• CID: 1380437
• PubChem ID: 44116760
• Update Time: 2025-07-28

methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4,5-dihydro-5-methyl-, methylester
• methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate

• MDL： MFCD11986663
• Inchi： 1S/C7H11NO2S/c1-4-3-5(8)6(11-4)7(9)10-2/h4H,3,8H2,1-2H3
• InChI Key： LPYZNWJFABEWMK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(CC1C)N

Computed Properties

• Exact Mass: 173.051
• Monoisotopic Mass: 173.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate

Research Brief on Methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate (CAS: 188395-61-1): Recent Advances and Applications

Methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate (CAS: 188395-61-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the dihydrothiophene ring and ester functionality, make it a valuable scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of small-molecule inhibitors of protein kinases, which are critical targets in cancer therapy. The study reported improved selectivity and potency of the derived inhibitors, underscoring the compound's potential in drug design.

In addition to its role in kinase inhibition, methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate has been explored for its antimicrobial properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for novel antibiotics.

From a synthetic perspective, advancements in the preparation of methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate have also been reported. A 2022 study in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Looking ahead, the continued exploration of methyl 3-amino-5-methyl-4,5-dihydrothiophene-2-carboxylate and its derivatives holds promise for addressing unmet medical needs. Ongoing research is investigating its application in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in in vitro models. Furthermore, computational studies are being leveraged to design next-generation derivatives with enhanced pharmacokinetic properties. As the field progresses, this compound is poised to remain a focal point in the intersection of chemistry and biology, driving innovation in drug discovery and development.